Cas no 7251-80-1 ( )

  structure
  structure
Product Name: 
CAS No:7251-80-1
MF:C18H13NO4
MW:307.300124883652
CID:977272
PubChem ID:5354769
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • [(Z)-(2-benzyl-5-oxo-1,3-oxazol-4-ylidene)methyl] benzoate
    • 4-benzoyloximethylene-2-benzyl-4H-oxazol-5-one
    • 4-Benzoyloxymethylen-2-benzyl-4H-oxazol-5-on
    • AC1NS68B
    • NSC18732
    • DTXSID60417852
    • NSC-18732
    • 7251-80-1
    •  
    • Inchi: 1S/C18H13NO4/c20-17(14-9-5-2-6-10-14)22-12-15-18(21)23-16(19-15)11-13-7-3-1-4-8-13/h1-10,12H,11H2/b15-12-
    • InChI Key: KRVPGCSPAPHGSZ-QINSGFPZSA-N
    • SMILES: O1C(/C(=C/OC(C2C=CC=CC=2)=O)/N=C1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 307.08449
  • Monoisotopic Mass: 307.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.23
  • Boiling Point: 422.6°C at 760 mmHg
  • Flash Point: 178.5°C
  • Refractive Index: 1.601
  • PSA: 64.96
  • LogP: 2.31840
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